Cas no 1448071-54-2 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide)

• Product Name: N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide
• CAS No: 1448071-54-2
• MF: C₁₅H₁₈N₄O₃
• MW: 302.328423023224
• CID: 6400539
• PubChem ID: 71807289
• Update Time: 2025-06-08

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide
• N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)furan-2-carboxamide
• 1448071-54-2
• CHEMBL3440313
• VU0549153-1
• N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)furan-2-carboxamide
• N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]FURAN-2-CARBOXAMIDE
• AKOS024560592
• F6438-0119

• Inchi： 1S/C15H18N4O3/c1-10-13(18-14(20)12-4-3-7-22-12)11(2)17-15(16-10)19-5-8-21-9-6-19/h3-4,7H,5-6,8-9H2,1-2H3,(H,18,20)
• InChI Key： XTZZTDZCRKLPDB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=C(C)N=C(N2CCOCC2)N=C1C)=O

Computed Properties

• Exact Mass: 302.13789045g/mol
• Monoisotopic Mass: 302.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.5Ų

Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide (CAS No. 1448071-54-2): A Comprehensive Overview

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide (CAS No. 1448071-54-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the treatment of diseases involving abnormal cellular signaling pathways.

The molecular structure of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide is composed of a pyrimidine ring fused with a furan ring, and substituted with morpholine and methyl groups. This combination of functional groups imparts specific pharmacological properties that make it an attractive candidate for further research and development.

Recent studies have highlighted the potential of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide as a potent inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. By selectively inhibiting these kinases, N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide can potentially disrupt the aberrant signaling cascades that drive tumor growth and metastasis.

In preclinical studies, N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide has demonstrated significant antiproliferative effects on several cancer cell lines. These effects have been attributed to its ability to inhibit key kinases such as AKT and MAPK, which are known to be overactive in many types of cancer. Additionally, the compound has shown low toxicity in normal cells, suggesting a favorable therapeutic window for clinical applications.

The pharmacokinetic properties of N-4,6-dimethyl-2-(morpholin-4-y l)pyrimidin -5 - ylf uran - 2 - car box amide have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have also been evaluated, indicating its potential for treating central nervous system (CNS) disorders.

Beyond its anticancer properties, N - 4 , 6 - dim ethy l - 2 - ( mor phol i n - 4 - yl ) pyr imi din - 5 - yl fu ran - 2 - car box amide has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory cytokines and inhibit key signaling pathways involved in inflammation suggests its potential as a dual-action therapeutic agent.

The structural optimization of N - 4 , 6 - dim ethy l - 2 - ( mor phol i n - 4 - yl ) pyr imi din - 5 - yl fu ran - 2 - car box amide is an ongoing area of research. Scientists are exploring various modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts aim to develop more effective derivatives that can be used in clinical trials.

In conclusion, N - 4 , 6 - dim ethy l - 2 - ( mor phol i n - 4 - yl ) pyr imi din - 5 - yl fu ran - 2 - car box amide (CAS No. 1448071-54-2) represents a promising compound with diverse therapeutic potential. Its unique molecular structure and pharmacological properties make it an attractive candidate for further investigation and development in the fields of oncology and inflammatory diseases. As research continues to advance, it is anticipated that this compound will play a significant role in the discovery of new treatments for various medical conditions.